Cas no 1806863-36-4 (6-Amino-3-hydroxypicolinonitrile)

• Product Name: 6-Amino-3-hydroxypicolinonitrile
• CAS No: 1806863-36-4
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 4899315
• Update Time: 2023-08-20

6-Amino-3-hydroxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-hydroxypicolinonitrile

• Inchi： 1S/C6H5N3O/c7-3-4-5(10)1-2-6(8)9-4/h1-2,10H,(H2,8,9)
• InChI Key： LPTKUKBZLNRYOI-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)N=C(C=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 0.8
• Topological Polar Surface Area: 82.9